(R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride

Specification

• CAS No.: 210917-86-5
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 221,30*36,46 g/mole
• IUPAC Name: methyl (2R)-2-(benzylamino)-3-methylbutanoate;hydrochloride
• Standard InChI: InChI=1S/C13H19NO2.ClH/c1-10(2)12(13(15)16-3)14-9-11-7-5-4-6-8-11;/h4-8,10,12,14H,9H2,1-3H3;1H/t12-;/m1./s1
• Standard InChI Key: WCFZNEINMPTYRU-UTONKHPSSA-N
• SMILES: CC(C)C(C(=O)OC)NCC1=CC=CC=C1.Cl
• Canonical SMILES: CC(C)C(C(=O)OC)NCC1=CC=CC=C1.Cl

Introduction

(R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride, also known as N-Benzyl-D-valine methyl ester hydrochloride, is a chemical compound with the molecular formula C13H20ClNO2. It has a molecular weight of approximately 257.75 g/mol and is identified by the CAS number 210917-86-5. This compound is a derivative of valine, an essential amino acid, and incorporates a benzyl group, which is a phenylmethyl group.

Synthesis and Manufacturing

The synthesis of (R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride typically involves the reaction of D-valine with benzylamine, followed by esterification to form the methyl ester, and finally conversion to the hydrochloride salt. This process requires careful control of conditions to maintain the R configuration at the chiral center.

Manufacturers like Chemlyte Solutions Co., Ltd. offer this compound in industrial quantities, often packaged in 25 kg cardboard drums with a purity of 99%.

Handling and Safety

Handling (R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride requires precautions to avoid skin and eye contact. It should be stored in a well-ventilated area, away from incompatible materials, and in a dry, cool place. Although specific hazard classifications are not detailed, general chemical safety practices should be followed.